N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine

• Molecular Formula: C6H10F3NOS
• Molecular Weight: 201.21 g/mol
• IUPAC Name: N-[2-(trifluoromethoxy)ethyl]thietan-3-amine
• InChI: InChI=1S/C6H10F3NOS/c7-6(8,9)11-2-1-10-5-3-12-4-5/h5,10H,1-4H2
• InChI Key: JSMWBCOPUFCWQY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1)NCCOC(F)(F)F

Description

N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine: is a chemical compound with the molecular formula C6H10F3NOS and a molecular weight of 201.21 g/mol . This compound features a thietane ring, which is a four-membered ring containing sulfur, and a trifluoromethoxyethyl group attached to the nitrogen atom .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine typically involves the reaction of thietan-3-amine with 2-(trifluoromethoxy)ethyl halide under controlled conditions . The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: : Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

Oxidation: N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trifluoromethoxyethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles, such as amines, thiols, and halides.

Major Products Formed: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

Chemistry: : N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine is used as a building block in organic synthesis, particularly in the development of novel compounds with potential pharmaceutical applications .

Biology: : In biological research, this compound may be used to study the effects of trifluoromethoxyethyl groups on biological activity and molecular interactions .

Medicine: : The compound’s unique structure makes it a candidate for drug discovery and development, particularly in the design of new therapeutic agents targeting specific molecular pathways .

Industry: : In the industrial sector, this compound can be used in the production of specialty chemicals and materials with unique properties .

Mechanism of Action

The mechanism of action of N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors, through its trifluoromethoxyethyl group . This interaction can modulate the activity of these targets, leading to various biological effects . The exact pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• N-(2-(Trifluoromethoxy)ethyl)thietan-2-amine
• N-(2-(Trifluoromethoxy)ethyl)thietan-4-amine
• N-(2-(Trifluoromethoxy)ethyl)thiolan-3-amine

Comparison: : N-(2-(Trifluoromethoxy)ethyl)thietan-3-amine is unique due to the specific position of the trifluoromethoxyethyl group on the thietane ring, which can influence its reactivity and interactions with molecular targets . Compared to similar compounds, it may exhibit different chemical and biological properties, making it a valuable compound for various research and industrial applications .